Cas no 1291177-21-3 (Methyl 4-Chloro-5-Cyclopropyl-1h-Pyrazole-3-Carboxylate)

• Product Name: Methyl 4-Chloro-5-Cyclopropyl-1h-Pyrazole-3-Carboxylate
• CAS No: 1291177-21-3
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD16103386
• CID: 2620937
• PubChem ID: 61795482
• Update Time: 2025-11-03

Methyl 4-Chloro-5-Cyclopropyl-1h-Pyrazole-3-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Chloro-5-Cyclopropyl-1h-Pyrazole-3-Carboxylate
• 1291177-21-3
• methyl 4-chloro-3-cyclopropyl-1H-pyrazole-5-carboxylate
• methyl4-chloro-5-cyclopropyl-1H-pyrazole-3-carboxylate
• AKOS011067742
• SY071507
• MFCD16103386
• CS-0321066
• CHEMBL4912701
• AKOS026674590
• BS-4114

• MDL： MFCD16103386
• Inchi： 1S/C8H9ClN2O2/c1-13-8(12)7-5(9)6(10-11-7)4-2-3-4/h4H,2-3H2,1H3,(H,10,11)
• InChI Key： OOKFUXXHWSSFEQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=NNC=1C1CC1

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 336.2±42.0 °C at 760 mmHg
• Flash Point: 157.1±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 4-Chloro-5-Cyclopropyl-1h-Pyrazole-3-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 4-Chloro-5-Cyclopropyl-1h-Pyrazole-3-Carboxylate

Methyl 4-Chloro-5-Cyclopropyl-1H-Pyrazole-3-Carboxylate (CAS No. 1291177-21-3): A Comprehensive Overview

Methyl 4-Chloro-5-Cyclopropyl-1H-Pyrazole-3-Carboxylate, identified by its CAS number 1291177-21-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in drug discovery. The presence of both chloro and cyclopropyl substituents on the pyrazole ring imparts distinct chemical properties, making it a versatile scaffold for further derivatization and functionalization.

The compound's structure, featuring a pyrazole core, is a cornerstone in medicinal chemistry due to the pyrazole moiety's widespread presence in biologically active molecules. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in Methyl 4-Chloro-5-Cyclopropyl-1H-Pyrazole-3-Carboxylate enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focusing on developing novel heterocyclic compounds for therapeutic applications. The< strong>Methyl 4-Chloro-5-Cyclopropyl-1H-Pyrazole-3-Carboxylate has been extensively studied for its potential in inhibiting various enzymes and receptors involved in disease pathways. For instance, studies have explored its efficacy in targeting enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are crucial in regulating cell growth and differentiation.

The chloro substituent on the pyrazole ring plays a pivotal role in modulating the compound's pharmacokinetic properties. Chlorinated heterocycles often exhibit enhanced lipophilicity and metabolic stability, which are desirable traits for drug candidates. Additionally, the cyclopropyl group introduces steric hindrance, which can influence binding affinity and selectivity. These structural features make Methyl 4-Chloro-5-Cyclopropyl-1H-Pyrazole-3-Carboxylate an attractive candidate for further optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Molecular docking studies have been particularly useful in understanding how Methyl 4-Chloro-5-Cyclopropyl-1H-Pyrazole-3-Carboxylate interacts with target proteins. These studies have revealed that the compound can bind to various enzyme active sites with high affinity, suggesting its potential as a lead compound for drug development.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known herbicides and fungicides. The pyrazole core is a common feature in many agrochemicals, and modifications to this scaffold can lead to novel compounds with improved efficacy and environmental safety. Research is ongoing to explore the herbicidal properties of Methyl 4-Chloro-5-Cyclopropyl-1H-Pyrazole-3-Carboxylate, with initial results indicating promising activity against certain weed species.

In conclusion, Methyl 4-Chloro-5-Cyclopropyl-1H-Pyrazole-3-Carboxylate (CAS No. 1291177-21-3) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable asset in the quest for novel therapeutics. Further research is warranted to fully elucidate its biological activities and explore its therapeutic potential.